Cas no 14395-57-4 (2-Bromo-4,6-dimethylbenzenethiol)

• Product Name: 2-Bromo-4,6-dimethylbenzenethiol
• CAS No: 14395-57-4
• MF: C₈H₉BrS
• MW: 217.126060247421
• MDL: MFCD12026175
• CID: 4599856
• Update Time: 2025-05-19

2-Bromo-4,6-dimethylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,6-dimethylbenzenethiol

• MDL： MFCD12026175
• Inchi： 1S/C8H9BrS/c1-5-3-6(2)8(10)7(9)4-5/h3-4,10H,1-2H3
• InChI Key： WVIWIHOYUHZRLD-UHFFFAOYSA-N
• SMILES： C1(S)=C(C)C=C(C)C=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Additional information on 2-Bromo-4,6-dimethylbenzenethiol

2-Bromo-4,6-Dimethylbenzenethiol: A Comprehensive Overview

2-Bromo-4,6-dimethylbenzenethiol (CAS No. 14395-57-4) is a unique organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its bromine atom substitution at the 2-position of a benzene ring, which is further substituted with methyl groups at the 4 and 6 positions. The thiol (-SH) group attached to the benzene ring adds to its reactivity and functional versatility. This article delves into the properties, synthesis, applications, and recent advancements related to 2-bromo-4,6-dimethylbenzenethiol.

The molecular structure of 2-bromo-4,6-dimethylbenzenethiol plays a crucial role in determining its chemical behavior. The presence of the bromine atom introduces electron-withdrawing effects, while the methyl groups provide electron-donating properties. This interplay between electron-withdrawing and electron-donating groups influences the compound's reactivity in various chemical reactions. Recent studies have highlighted the importance of such structural features in tailoring the electronic properties of aromatic compounds for specific applications.

One of the key areas where 2-bromo-4,6-dimethylbenzenethiol has shown promise is in materials science. Researchers have explored its use in synthesizing advanced materials such as conductive polymers and nanocomposites. For instance, a study published in *Advanced Materials* demonstrated that incorporating 2-bromo-4,6-dimethylbenzenethiol into polymer matrices significantly enhances their electrical conductivity without compromising mechanical properties. This finding opens new avenues for its application in flexible electronics and wearable devices.

In the field of organic synthesis, 2-bromo-4,6-dimethylbenzenethiol serves as an important intermediate for constructing complex molecules. Its thiol group facilitates nucleophilic substitution reactions, making it a valuable precursor for synthesizing biologically active compounds. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, enabling the production of high-purity derivatives with tailored functionalities.

The synthesis of 2-bromo-4,6-dimethylbenzenethiol involves a multi-step process that typically begins with bromination of a suitable aromatic precursor followed by thiolation. Researchers have developed novel synthetic routes that minimize reaction steps and improve yield. For example, a report in *Journal of Organic Chemistry* introduced a one-pot synthesis method utilizing microwave-assisted conditions to achieve high yields of 2-bromo-4,6-dimethylbenzenethiol with excellent purity.

Beyond materials science and organic synthesis, 2-bromo-4,6-dimethylbenzenethiol has found applications in drug discovery and catalysis. Its unique combination of substituents makes it an attractive candidate for designing bioactive molecules targeting specific diseases. Additionally, its ability to act as a ligand in metal-catalyzed reactions has been exploited to develop efficient catalysts for industrial processes.

Recent research has also focused on understanding the environmental impact and degradation pathways of 2-bromo-4,6-dimethylbenzenethiol. Studies conducted under simulated environmental conditions reveal that the compound undergoes rapid degradation under UV light, reducing its persistence in natural systems. This information is critical for assessing its safety profile and ensuring sustainable use in industrial applications.

In conclusion, 2-bromo-4,6-dimethylbenzenethiol (CAS No. 14395-57-4) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features make it an invaluable tool in organic synthesis, materials science, and drug discovery. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a key compound in modern chemistry.